Cas no 1169-98-8 (1,2-Benzenedicarboxylicacid, 1-cyclohexyl 2-(2-ethylhexyl) ester)
1169-98-8 structure
Product Name:1,2-Benzenedicarboxylicacid, 1-cyclohexyl 2-(2-ethylhexyl) ester
CAS No:1169-98-8
MF:C22H32O4
MW:360.487087249756
CID:150139
PubChem ID:102570
Update Time:2025-04-19
1,2-Benzenedicarboxylicacid, 1-cyclohexyl 2-(2-ethylhexyl) ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenedicarboxylicacid, 1-cyclohexyl 2-(2-ethylhexyl) ester
- 2-O-cyclohexyl 1-O-(2-ethylhexyl) benzene-1,2-dicarboxylate
- cyclohexyl 2-ethylhexyl phthalate
- cyclohexyl 2-ethylhexyl benzene-1,2-dicarboxylate
- 1,2-Benzenedicarboxylicacid, cyclohexyl 2-ethylhexyl ester (9CI)
- Phthalic acid, cyclohexyl 2-ethylhexylester (7CI,8CI)
- DTXSID70922205
- NS00045486
- 1169-98-8
- EINECS 214-624-8
-
- Inchi: 1S/C22H32O4/c1-3-5-11-17(4-2)16-25-21(23)19-14-9-10-15-20(19)22(24)26-18-12-7-6-8-13-18/h9-10,14-15,17-18H,3-8,11-13,16H2,1-2H3
- InChI Key: GULVUHANCCJWSS-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=CC=1C(=O)OCC(CC)CCCC)=O)C1CCCCC1
Computed Properties
- Exact Mass: 360.23016
- Monoisotopic Mass: 360.23
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 11
- Complexity: 428
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 52.6A^2
Experimental Properties
- Density: 1.06
- Boiling Point: 437.1°C at 760 mmHg
- Flash Point: 207.8°C
- Refractive Index: 1.514
- PSA: 52.6
1,2-Benzenedicarboxylicacid, 1-cyclohexyl 2-(2-ethylhexyl) ester Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
1169-98-8 (1,2-Benzenedicarboxylicacid, 1-cyclohexyl 2-(2-ethylhexyl) ester) Related Products
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